Cas no 80389-40-8 (2-amino-3-methoxy-5-methylbenzoic acid)

2-amino-3-methoxy-5-methylbenzoic acid structure
80389-40-8 structure
Product Name:2-amino-3-methoxy-5-methylbenzoic acid
CAS No:80389-40-8
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD12805607
CID:705758
PubChem ID:9442556
Update Time:2025-08-05

2-amino-3-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-3-methoxy-5-methyl-
    • 2-amino-3-methoxy-5-methylbenzoic acid
    • 80389-40-8
    • SCHEMBL10968443
    • DTXSID70429446
    • CS-0345153
    • EN300-93902
    • Oprea1_520474
    • MDL: MFCD12805607
    • Inchi: 1S/C9H11NO3/c1-5-3-6(9(11)12)8(10)7(4-5)13-2/h3-4H,10H2,1-2H3,(H,11,12)
    • InChI Key: MZBBOQIBKZOHDX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=CC(C(=O)O)=C1N

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 72.6Ų

2-amino-3-methoxy-5-methylbenzoic acid Pricemore >>

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